2-[3-[1,3-Bis[3-(oxiran-2-ylmethoxy)propoxy]propan-2-yloxy]propoxymethyl]oxirane

Specification

• CAS No.: 37237-76-6
• Molecular Formula: C21H38O9
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 2-[3-[1,3-bis[3-(oxiran-2-ylmethoxy)propoxy]propan-2-yloxy]propoxymethyl]oxirane
• Standard InChI: InChI=1S/C21H38O9/c1(6-24-12-19-15-28-19)4-22-10-18(27-9-3-8-26-14-21-17-30-21)11-23-5-2-7-25-13-20-16-29-20/h18-21H,1-17H2
• Standard InChI Key: SOHMVTGXMYTRAT-UHFFFAOYSA-N
• SMILES: C1C(O1)COCCCOCC(COCCCOCC2CO2)OCCCOCC3CO3
• Canonical SMILES: C1C(O1)COCCCOCC(COCCCOCC2CO2)OCCCOCC3CO3

Introduction

Synthesis

The synthesis of this compound typically involves several steps:

• Preparation of Glycidyl Ethers: Starting from epichlorohydrin or similar precursors, glycidyl ethers are synthesized.

• Formation of Bis-Ether Intermediates: The reaction of glycidyl ethers with propylene glycol derivatives leads to the formation of bis-ether intermediates.

• Final Oxirane Formation: The final step involves cyclization to form the oxirane rings.

Applications

This compound has diverse applications:

• Polymer Chemistry: It can be used as a cross-linking agent in the production of epoxy resins, enhancing mechanical properties and thermal stability.

• Biomedical Applications: Its biocompatibility makes it a candidate for drug delivery systems and tissue engineering scaffolds.

Research Findings

Recent studies have explored the biological activity and potential therapeutic applications of compounds related to this structure:

• Biocompatibility: Research indicates that similar oxirane compounds exhibit favorable interactions with biological tissues, suggesting potential for use in medical devices.

• Polymerization Mechanisms: Investigations into the polymerization mechanisms of epoxide-containing compounds reveal insights into their reactivity profiles and end-use applications.